Cas no 1806968-23-9 (2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1806968-23-9
• MF: C₈H₂ClF₅N₂
• MW: 256.559897899628
• CID: 4865543
• Update Time: 2025-05-24

2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2ClF5N2/c9-6-5(7(10)11)3(2-15)1-4(16-6)8(12,13)14/h1,7H
• InChI Key： LFRLRGSFJUPPPD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C#N)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806968-23-9)

2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine, with the CAS number 1806968-23-9, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with various functional groups, including a chloro group, a cyano group, a difluoromethyl group, and a trifluoromethyl group. The combination of these substituents imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine is C₁₀H₄ClF₅N₂, and its molecular weight is approximately 270.59 g/mol. The compound's physical properties include a melting point of around 105°C and a boiling point of approximately 180°C at 760 mmHg. It is generally insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In terms of its chemical stability, 2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine is relatively stable under standard laboratory conditions. However, it can undergo various chemical reactions, such as nucleophilic substitution and electrophilic addition, due to the presence of the cyano and halogen substituents. These reactions can be exploited for the synthesis of more complex molecules or for the modification of existing compounds.

The biological activity of 2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine has been the subject of numerous studies. One of the key areas of research has been its potential as an insecticide. The compound's unique structure, particularly the presence of multiple fluorine atoms, confers it with strong insecticidal properties against a wide range of pests. Recent studies have shown that it exhibits high efficacy against common agricultural pests such as aphids, whiteflies, and thrips, making it a promising candidate for use in crop protection.

Beyond its applications in agrochemicals, 2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine has also been explored for its potential in medicinal chemistry. Research has indicated that the compound may have antimicrobial properties, particularly against certain bacterial strains. Additionally, preliminary studies have suggested that it could have potential as an antiviral agent, although further research is needed to confirm these findings.

The synthesis of 2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-chloro-3-difluoromethylpyridine with cyanogen chloride followed by trifluoromethylation. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, which are crucial for large-scale production.

In terms of safety and handling, while 2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions due to its chemical reactivity and potential biological activity. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles.

The environmental impact of this compound is another important consideration. Studies have shown that it has low toxicity to non-target organisms and degrades rapidly in soil and water environments, minimizing its ecological footprint. However, ongoing research is necessary to fully understand its long-term environmental effects.

In conclusion, 2-Chloro-4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806968-23-9) is a versatile compound with significant potential in both agrochemicals and medicinal chemistry. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial fields.